Cas no 850922-95-1 (3,4-dimethoxy-N-{2-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-ylethyl}benzamide)

• Product Name: 3,4-dimethoxy-N-{2-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-ylethyl}benzamide
• CAS No: 850922-95-1
• MF: C₂₂H₂₇N₃O₃
• MW: 381.46808552742
• CID: 6298485
• PubChem ID: 4065503
• Update Time: 2025-06-15

3,4-dimethoxy-N-{2-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-{2-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-ylethyl}benzamide
• Z111716442
• N-(2-(1-isobutyl-1H-benzo[d]imidazol-2-yl)ethyl)-3,4-dimethoxybenzamide
• IFLab1_002787
• 3,4-dimethoxy-N-[2-[1-(2-methylpropyl)benzimidazol-2-yl]ethyl]benzamide
• HMS1419O15
• F0585-1102
• 3,4-dimethoxy-N-{2-[1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl]ethyl}benzamide
• AKOS001145604
• 850922-95-1
• 3,4-dimethoxy-N-{2-[1-(2-methylpropyl)-1H-benzimidazol-2-yl]ethyl}benzamide

• Inchi： 1S/C22H27N3O3/c1-15(2)14-25-18-8-6-5-7-17(18)24-21(25)11-12-23-22(26)16-9-10-19(27-3)20(13-16)28-4/h5-10,13,15H,11-12,14H2,1-4H3,(H,23,26)
• InChI Key： KWHZBSCSBYCLJP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)OC)OC)NCCC1=NC2C=CC=CC=2N1CC(C)C

Computed Properties

• Exact Mass: 381.20524173g/mol
• Monoisotopic Mass: 381.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3,4-dimethoxy-N-{2-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-ylethyl}benzamide

Professional Introduction to Compound with CAS No. 850922-95-1 and Product Name: 3,4-dimethoxy-N-{2-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-ylethyl}benzamide

The compound with the CAS number 850922-95-1 and the product name 3,4-dimethoxy-N-{2-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-ylethyl}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The structural motif of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

At the core of this compound's structure lies a benzamide moiety, which is a well-documented pharmacophore in the development of therapeutic agents. The benzamide group is known for its role in modulating various biological pathways, making it a valuable component in the design of novel drugs. Specifically, the 3,4-dimethoxy substitution pattern on the benzene ring enhances the lipophilicity of the molecule, thereby improving its membrane permeability—a critical factor for effective drug delivery.

Furthermore, the presence of a 1H-1,3-benzodiazol-2-yl ethyl side chain adds another layer of complexity to the molecule. This particular heterocyclic scaffold is associated with a range of biological activities, including neuropharmacological effects. The 2-methylpropyl substituent further modifies the electronic and steric properties of the molecule, influencing its interactions with biological targets. These structural features collectively contribute to the compound's potential as a lead candidate in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater precision. Molecular docking studies have suggested that 3,4-dimethoxy-N-{2-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-ylethyl}benzamide may interact with several key enzymes and receptors involved in inflammatory and neurological disorders. These findings are particularly intriguing given the growing interest in targeting these pathways for therapeutic intervention.

In vitro studies have begun to unravel the mechanistic aspects of this compound's action. Initial experiments indicate that it exhibits inhibitory activity against certain enzymes implicated in pain signaling and neurodegeneration. The dimethoxy groups appear to play a crucial role in modulating these interactions, suggesting that further optimization of this moiety could enhance potency and selectivity. Additionally, the benzodiazol-2-yl side chain has shown promise in modulating GABAergic pathways, which could have implications for treating anxiety and related disorders.

The synthesis of this compound presents a formidable challenge due to its complex architecture. However, recent innovations in synthetic methodology have made it more feasible to produce high-purity samples for further investigation. Techniques such as multi-step organic synthesis combined with advanced purification methods have enabled researchers to obtain sufficient quantities for both structural characterization and biological testing.

From a regulatory perspective, ensuring compliance with pharmaceutical standards is paramount. The compound must undergo rigorous testing to assess its safety profile before moving into clinical trials. This includes evaluating its stability under various conditions, potential toxicity, and interaction with other drugs. Collaborative efforts between synthetic chemists and pharmacologists are essential to streamline this process and ensure that promising candidates like 3,4-dimethoxy-N-{2-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-ylethyl}benzamide are thoroughly characterized before being considered for therapeutic use.

The broader implications of this research extend beyond individual molecules to encompass advancements in drug design principles. The integration of computational modeling with experimental data has revolutionized how new drugs are discovered and developed. By leveraging these tools, researchers can more efficiently identify promising candidates like 850922-95-1, reducing the time and cost associated with traditional drug discovery methods.

As our understanding of disease mechanisms continues to evolve, so too does our ability to develop targeted therapies. The compound in question exemplifies how structural complexity can be harnessed to create molecules with tailored biological activities. Future research will likely focus on optimizing its pharmacokinetic properties and exploring new therapeutic applications.

In conclusion,3,4-dimethoxy-N-{2-1-(2-methylpropyl)-1H-1,3-benzodiazol-2-ylethyl}benzamide represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further investigation. As research progresses, we can expect more insights into its potential applications across various therapeutic areas.